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Compound of Interest

Compound Name: 1-Chloro-3-methyl-2-butene

Cat. No.: B146958 Get Quote

Essential Safety and Handling Guide for 1-Chloro-3-
methyl-2-butene
This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-3-methyl-2-butene, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Chloro-3-methyl-2-butene is presented below for

easy reference.
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Property Value

Molecular Formula C5H9Cl[1][2]

Molecular Weight 104.58 g/mol [3]

Appearance Clear, colorless to light yellow liquid[1][2][4]

Boiling Point 58-59 °C at 120 mmHg[2][5]

Density 0.928 g/mL at 25 °C[2][5]

Flash Point 13 °C (55.4 °F) - closed cup[6]

Storage Temperature 2-8°C[5]

Solubility
Insoluble in water. Miscible with alcohol, ether,

acetone, and chloroform.[1][2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Chloro-3-methyl-
2-butene to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[7]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile gloves may be suitable for short-

term use, but for prolonged contact, Viton or butyl rubber gloves are recommended.[8][9]

[10] Always inspect gloves for integrity before use and change them immediately if

contaminated.

Lab Coat/Suit: A flame-resistant lab coat or a chemical-resistant suit should be worn to

protect the body from splashes and spills.[7][11]

Respiratory Protection: All handling of 1-Chloro-3-methyl-2-butene should be conducted in

a certified chemical fume hood to avoid inhalation of vapors.[1][6][10] If a fume hood is not
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available or in case of a spill, a NIOSH-approved respirator with an organic vapor cartridge

(Type A) is necessary.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety. The following step-by-step

guidance outlines the procedures for using and disposing of 1-Chloro-3-methyl-2-butene.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and the work area is clear of incompatible

materials, such as strong oxidizing agents.[6]

Have an emergency spill kit readily accessible.

Verify that an eyewash station and safety shower are in close proximity and unobstructed.

[6]

Don all required personal protective equipment before handling the chemical.

Handling:

Keep the container tightly closed when not in use.[1][2][6]

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapors.[1]

Use spark-proof tools and explosion-proof equipment.[1][6]

Ground and bond containers when transferring the material to prevent static discharge.[1]

[6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

Storage:
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Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6]

The recommended storage temperature is between 2-8°C.[2][5]

Keep containers tightly sealed.[1][2][6]

Disposal Plan
Waste Collection: All waste containing 1-Chloro-3-methyl-2-butene must be collected in a

designated, properly labeled, and sealed container for hazardous waste.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[12][13] Do not dispose of it down the drain or with regular trash.

Empty Containers: Empty containers may retain product residue and should be

decontaminated before disposal.[12] Follow all label warnings until the container is cleaned

or destroyed.[12]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-3-
methyl-2-butene from preparation to disposal.
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Safe Handling Workflow for 1-Chloro-3-methyl-2-butene

Preparation

Handling (in Fume Hood)

Storage Disposal

Verify Fume Hood and Safety Equipment

Don Required PPE

Transfer Chemical Using Spark-Proof Tools

Keep Container Sealed When Not in Use

Store in Flammables Cabinet (2-8°C)

If not for immediate use

Collect Waste in Labeled Container

After use

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling 1-Chloro-3-methyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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